Cas no 2648921-93-9 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid
• CAS No: 2648921-93-9
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6151073
• PubChem ID: 165538896
• Update Time: 2025-10-28

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid
• EN300-1520813
• 2648921-93-9
• (2R)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}propanoic acid

• Inchi： 1S/C25H30N2O5/c1-15(2)12-17(23(28)27-16(3)24(29)30)13-26-25(31)32-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,15-17,22H,12-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t16-,17?/m1/s1
• InChI Key： ZAYMCFHQKWWVBB-TZHYSIJRSA-N
• SMILES： O(C(NCC(C(N[C@@H](C(=O)O)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid

Comprehensive Guide to (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid (CAS No. 2648921-93-9)

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid (CAS No. 2648921-93-9) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in the development of novel therapeutic agents, making it a subject of significant interest in the biochemical and medicinal chemistry communities. Its unique structure, featuring an Fmoc group and a branched alkyl chain, enhances its utility in solid-phase peptide synthesis (SPPS).

The growing demand for peptide-based drugs has increased the relevance of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid in modern drug discovery. Researchers frequently search for Fmoc-protected building blocks, amino acid derivatives for peptide synthesis, and CAS 2648921-93-9 applications, highlighting its importance in the field. This compound is particularly valuable for introducing hydrophobic side chains into peptide sequences, which can improve drug stability and bioavailability.

One of the key advantages of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid is its compatibility with automated peptide synthesizers, a feature highly sought after in high-throughput drug development. The Fmoc group provides excellent protection for the amino functionality during synthesis while allowing for mild deprotection conditions, minimizing side reactions. This makes it an ideal choice for constructing complex peptides with unnatural amino acids or modified backbones.

Recent advancements in targeted cancer therapies and personalized medicine have further elevated the importance of specialized amino acid derivatives like CAS 2648921-93-9. The compound's ability to incorporate sterically hindered residues into peptide chains makes it valuable for developing protease-resistant therapeutic peptides. Moreover, its application extends to peptide-based vaccines and diagnostic agents, areas experiencing rapid growth in the pharmaceutical industry.

The synthesis and handling of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid require expertise in peptide chemistry and proper laboratory techniques. While not classified as hazardous, researchers should follow standard chemical safety protocols when working with this compound. Proper storage conditions, typically at -20°C in a dry environment, are essential to maintain its stability and prevent degradation of the Fmoc protecting group.

From a commercial perspective, the market for Fmoc-protected amino acids like CAS 2648921-93-9 continues to expand, driven by increasing R&D investments in biopharmaceuticals. Suppliers often highlight the compound's high purity (>98%) and consistent quality as critical factors for researchers engaged in GMP peptide production. The compound's price and availability can vary depending on market demand and production scale, making it important for buyers to source from reputable suppliers.

Looking ahead, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid is expected to play an increasingly important role in the development of next-generation peptide therapeutics. Its unique structural features make it particularly valuable for creating constrained peptides and cyclic peptide scaffolds, which are gaining attention for their enhanced biological activity and metabolic stability. As peptide-based drugs continue to gain FDA approvals, the demand for high-quality amino acid building blocks like this compound will likely continue to grow.